N-(1-methylpiperidin-4-yl)-2-((tetrahydro-2H-pyran-4-yl)oxy)isonicotinamide

• IUPAC Name: N-(1-methylpiperidin-4-yl)-2-(oxan-4-yloxy)pyridine-4-carboxamide
• InChI: InChI=1S/C17H25N3O3/c1-20-8-3-14(4-9-20)19-17(21)13-2-7-18-16(12-13)23-15-5-10-22-11-6-15/h2,7,12,14-15H,3-6,8-11H2,1H3,(H,19,21)
• InChI Key: FAMCYJHLOHCESJ-UHFFFAOYSA-N
• Canonical SMILES: CN1CCC(CC1)NC(=O)C2=CC(=NC=C2)OC3CCOCC3
• Molecular Formula: C17H25N3O3
• Molecular Weight: 319.4 g/mol

Description

N-(1-methylpiperidin-4-yl)-2-((tetrahydro-2H-pyran-4-yl)oxy)isonicotinamide, commonly known as THPP-1, is a chemical compound that has gained significant attention in the scientific research field due to its potential therapeutic applications. THPP-1 is a derivative of isonicotinamide and has been synthesized using various methods.

Mechanism of Action

THPP-1 exerts its biological effects by inhibiting the activity of various enzymes, including acetylcholinesterase and histone deacetylase. It has been shown to have a high affinity for these enzymes, leading to their inhibition and subsequent biological effects.
Biochemical and Physiological Effects:
THPP-1 has been shown to have various biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells by inducing apoptosis and cell cycle arrest. THPP-1 has also been shown to inhibit acetylcholinesterase activity, leading to increased levels of acetylcholine in the brain. This has potential therapeutic applications in the treatment of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

THPP-1 has several advantages for lab experiments. It is relatively easy to synthesize and has a high affinity for its target enzymes. However, THPP-1 has some limitations, including its low solubility in water, which can make it difficult to use in some experiments.

Future Directions

There are several future directions for THPP-1 research. One potential area of research is the development of THPP-1 derivatives with improved solubility and bioavailability. Another area of research is the investigation of THPP-1's potential use in combination with other drugs for the treatment of cancer and Alzheimer's disease. Additionally, further research is needed to fully understand the mechanism of action of THPP-1 and its potential therapeutic applications in other scientific research fields.
In conclusion, THPP-1 is a chemical compound that has gained significant attention in the scientific research field due to its potential therapeutic applications. It has been synthesized using various methods and has been studied for its anticancer and Alzheimer's disease properties. THPP-1 exerts its biological effects by inhibiting the activity of various enzymes and has several advantages for lab experiments. However, it also has some limitations, including its low solubility in water. There are several future directions for THPP-1 research, including the development of THPP-1 derivatives and investigation of its potential use in combination with other drugs.

Synthesis Methods

THPP-1 has been synthesized using various methods, including the reaction of 4-methylpiperidine with 2-(tetrahydro-2H-pyran-4-yloxy)nicotinoyl chloride. Another method involves the reaction of 4-methylpiperidine with 2-(tetrahydro-2H-pyran-4-yloxy)nicotinic acid, followed by the conversion of the resulting acid to the corresponding acid chloride. The acid chloride is then reacted with isonicotinamide to form THPP-1.

Scientific Research Applications

THPP-1 has been shown to have potential therapeutic applications in various scientific research fields. It has been studied for its anticancer properties, with research indicating that it inhibits the growth of cancer cells in vitro and in vivo. THPP-1 has also been studied for its potential use in treating Alzheimer's disease, with research indicating that it has the ability to inhibit acetylcholinesterase activity, which is a key enzyme involved in the pathogenesis of Alzheimer's disease.